Cas no 1315368-86-5 (1-cyclopropyl-2-(3-methylphenyl)ethan-1-amine hydrochloride)

• Product Name: 1-cyclopropyl-2-(3-methylphenyl)ethan-1-amine hydrochloride
• CAS No: 1315368-86-5
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 4588244
• Update Time: 2025-05-20

1-cyclopropyl-2-(3-methylphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-(3-methylphenyl)ethan-1-amine hydrochloride
• 1-cyclopropyl-2-m-tolylethanamine HCl

• Inchi： 1S/C12H17N.ClH/c1-9-3-2-4-10(7-9)8-12(13)11-5-6-11;/h2-4,7,11-12H,5-6,8,13H2,1H3;1H
• InChI Key： JBMGNJDOEXXKEH-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N)CC1=CC=CC(C)=C1.[H]Cl

1-cyclopropyl-2-(3-methylphenyl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-cyclopropyl-2-(3-methylphenyl)ethan-1-amine hydrochloride

Research Brief on 1-cyclopropyl-2-(3-methylphenyl)ethan-1-amine hydrochloride (CAS: 1315368-86-5)

1-cyclopropyl-2-(3-methylphenyl)ethan-1-amine hydrochloride (CAS: 1315368-86-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-cyclopropyl-2-(3-methylphenyl)ethan-1-amine hydrochloride. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The study emphasized the importance of optimizing reaction conditions, such as temperature and catalyst selection, to minimize by-products and improve scalability. The compound's structural characterization was confirmed using NMR spectroscopy and mass spectrometry, ensuring its identity and purity.

Pharmacological investigations have revealed that 1-cyclopropyl-2-(3-methylphenyl)ethan-1-amine hydrochloride exhibits promising activity as a modulator of central nervous system (CNS) receptors. Preclinical studies in animal models demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neuropsychiatric disorders, such as depression and anxiety. However, further studies are required to elucidate its exact mechanism of action and to assess its safety profile in humans.

In addition to its CNS activity, recent research has explored the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-cyclopropyl-2-(3-methylphenyl)ethan-1-amine hydrochloride inhibited the production of pro-inflammatory cytokines in vitro, indicating its potential utility in treating inflammatory diseases. These findings open new avenues for repurposing this compound in therapeutic areas beyond neurology.

Despite these promising results, challenges remain in the development of 1-cyclopropyl-2-(3-methylphenyl)ethan-1-amine hydrochloride as a drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry will be crucial to advancing this compound through the drug development pipeline.

In conclusion, 1-cyclopropyl-2-(3-methylphenyl)ethan-1-amine hydrochloride (CAS: 1315368-86-5) represents a compound with multifaceted pharmacological potential. Its synthesis has been optimized, and preliminary studies highlight its relevance in CNS and anti-inflammatory applications. Future research should focus on translational studies to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for its potential use in human therapeutics.